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Compound of Interest

Compound Name: 2-Amino-5-methylbenzonitrile

Cat. No.: B1267719 Get Quote

In-Depth Technical Guide: 2-Amino-5-
methylbenzonitrile
Audience: Researchers, scientists, and drug development professionals.

This technical guide provides core information regarding the molecular properties of 2-Amino-
5-methylbenzonitrile, a chemical compound relevant in various research and development

applications.

Core Molecular Data
The fundamental molecular characteristics of 2-Amino-5-methylbenzonitrile are summarized

below. This data is essential for stoichiometric calculations, analytical method development,

and chemical synthesis.
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Property Value Source

Chemical Name 2-Amino-5-methylbenzonitrile N/A

Molecular Formula C₈H₈N₂ [1][2][3]

Linear Formula H₂NC₆H₃(CH₃)CN [4]

Molecular Weight 132.16 g/mol [1][3][4]

Alternate Molecular Weight 132.17 g/mol [2]

CAS Number 5925-93-9 [2][3][4]

Logical Relationship of Core Properties
The chemical structure, identified by its name, dictates the molecular formula, which in turn

determines the precise molecular weight. This hierarchical relationship is fundamental to

chemical identity.

2-Amino-5-methylbenzonitrile

Molecular Formula
C₈H₈N₂

Determines

Molecular Weight
132.16 g/mol

Calculates to

Click to download full resolution via product page

Caption: Relationship between chemical identity, formula, and molecular weight.

Note on Experimental Protocols: This document focuses on the fundamental molecular

properties of 2-Amino-5-methylbenzonitrile. Detailed experimental protocols for synthesis,
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purification, or specific applications (e.g., in drug development) are highly context-dependent

and fall outside the scope of this core data sheet. Researchers should consult specialized

literature or application notes for specific methodological guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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